Cas no 100888-17-3 (1-Butoxy-2-octyloxy-ethane)

• Product Name: 1-Butoxy-2-octyloxy-ethane
• CAS No: 100888-17-3
• MF: C₁₄H₃₀O₂
• MW: 230.386805057526
• CID: 2623015
• PubChem ID: 53428093
• Update Time: 2025-04-21

1-Butoxy-2-octyloxy-ethane Chemical and Physical Properties

Names and Identifiers

• SCHEMBL17393526
• 1-BUTOXY-2-OCTYLOXY-ETHANE
• Octane, 1-(2-butoxyethoxy)-
• DTXSID80699734
• 100888-17-3
• 1-Butoxy-2-octyloxy-ethane

• Inchi： 1S/C14H30O2/c1-3-5-7-8-9-10-12-16-14-13-15-11-6-4-2/h3-14H2,1-2H3
• InChI Key： MDWQMPAXVXBCDY-UHFFFAOYSA-N
• SMILES： O(CCOCCCC)CCCCCCCC

Computed Properties

• Exact Mass: 230.224580195Da
• Monoisotopic Mass: 230.224580195Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 13
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 18.5Ų